Cas no 6634-66-8 (Azane;2-(1h-pyrrol-3-yl)acetic Acid)
6634-66-8 structure
Product Name:Azane;2-(1h-pyrrol-3-yl)acetic Acid
CAS No:6634-66-8
MF:C6H10N2O2
MW:142.155801296234
CID:963767
PubChem ID:24183621
Update Time:2025-04-19
Azane;2-(1h-pyrrol-3-yl)acetic Acid Chemical and Physical Properties
Names and Identifiers
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- azane,2-(1H-pyrrol-3-yl)acetic acid
- 2-(1h-pyrrol-3-yl)acetic Acid
- Azane
- NSC28583
- NSC-28583
- (1H-Pyrrol-3-yl)acetic acid--ammonia (1/1)
- 6634-66-8
- DTXSID40636721
- Azane;2-(1h-pyrrol-3-yl)acetic Acid
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- Inchi: 1S/C6H7NO2.H3N/c8-6(9)3-5-1-2-7-4-5;/h1-2,4,7H,3H2,(H,8,9);1H3
- InChI Key: LDRZODNQEGBJRC-UHFFFAOYSA-N
- SMILES: OC(CC1C=CNC=1)=O.N
Computed Properties
- Exact Mass: 125.04771
- Monoisotopic Mass: 142.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 114
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 54.1Ų
Experimental Properties
- PSA: 53.09
- LogP: 0.96570
Azane;2-(1h-pyrrol-3-yl)acetic Acid Related Literature
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
6634-66-8 (Azane;2-(1h-pyrrol-3-yl)acetic Acid) Related Products
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